CID 22475709

• Molecular Formula: O2Si2
• Molecular Weight: 88.17 g/mol
• InChI: InChI=1S/O2Si2/c1-4-2-3
• InChI Key: IDODKVMKNLVRTA-UHFFFAOYSA-N
• Canonical SMILES: O=[Si]O[Si]

Description

Key characteristics likely include:

• Structural motifs: May feature cyclic or polycyclic frameworks common in natural products, such as triterpenoids (e.g., betulin derivatives) or heterocyclic systems (e.g., oscillatoxin analogs) .
• Analytical data: GC-MS chromatograms and mass spectral profiles (Figure 1C, 1D in ) suggest distinct retention times and fragmentation patterns for identification .
  
• Biological activity: Likely exhibits enzyme inhibition (e.g., CYP1A2) or cytotoxicity, as seen in structurally related compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for CID 22475709 would likely involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods would be designed to be cost-effective and environmentally friendly.

Chemical Reactions Analysis

Types of Reactions

CID 22475709 can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions would vary depending on the desired outcome.

Major Products Formed

The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation might produce a more oxidized form of the compound, while reduction might yield a more reduced form.

Scientific Research Applications

CID 22475709 has various scientific research applications, including:

Chemistry: It can be used as a reagent or intermediate in organic synthesis.

Biology: It may have applications in studying biological processes or as a tool in biochemical assays.

Industry: Applications in manufacturing processes or as a component in industrial products.

Mechanism of Action

The mechanism of action of CID 22475709 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used.

Comparison with Similar Compounds

Research Findings and Implications

• Analytical Differentiation : CID 22475709 can be distinguished from analogs using GC-MS retention times and collision cross-section (CCS) values, as demonstrated in and .
• Structure-Activity Relationships (SAR) : Modifications like hydroxylation or esterification (e.g., CID 10153267 vs. CID 72326) significantly alter bioavailability and efficacy .
• Toxicity Profiles: Compounds with lower molecular polarity (e.g., lupenone, CID 92158) exhibit reduced cytotoxicity, guiding safer analog design .

Q & A

Q. How can researchers archive raw data from CID 22475709 studies for reproducibility?

• Methodological Approach :
• Deposit datasets in FAIR-compliant repositories (e.g., Zenodo, Figshare) with metadata (e.g., instrument settings, software versions).
• Include supplementary materials (e.g., NMR spectra, chromatograms) in submissions, adhering to journal guidelines .